Cas no 61549-11-9 (Benzeneoctanol, 3-(acetyloxy)-)
61549-11-9 structure
Product Name:Benzeneoctanol, 3-(acetyloxy)-
CAS No:61549-11-9
MF:C16H24O3
MW:264.359965324402
CID:475257
PubChem ID:18426523
Update Time:2025-04-19
Benzeneoctanol, 3-(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneoctanol, 3-(acetyloxy)-
- [3-(8-hydroxyoctyl)phenyl] acetate
- 3-(8-HYDROXYOCTYL)PHENYL ACETATE
- 61549-11-9
- SCHEMBL7608883
- DTXSID00593669
-
- Inchi: 1S/C16H24O3/c1-14(18)19-16-11-8-10-15(13-16)9-6-4-2-3-5-7-12-17/h8,10-11,13,17H,2-7,9,12H2,1H3
- InChI Key: IBDIMQRWIUAJMH-UHFFFAOYSA-N
- SMILES: OCCCCCCCCC1C=CC=C(C=1)OC(C)=O
Computed Properties
- Exact Mass: 264.17262
- Monoisotopic Mass: 264.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzeneoctanol, 3-(acetyloxy)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
61549-11-9 (Benzeneoctanol, 3-(acetyloxy)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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